molecular formula C10H15N3O3 B8574093 3-(1,3-Dioxolan-2-yl)-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one CAS No. 89517-72-6

3-(1,3-Dioxolan-2-yl)-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one

Cat. No.: B8574093
CAS No.: 89517-72-6
M. Wt: 225.24 g/mol
InChI Key: XDCQHEVQJDNHNM-UHFFFAOYSA-N
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Description

3-(1,3-Dioxolan-2-yl)-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one is a useful research compound. Its molecular formula is C10H15N3O3 and its molecular weight is 225.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

89517-72-6

Molecular Formula

C10H15N3O3

Molecular Weight

225.24 g/mol

IUPAC Name

3-(1,3-dioxolan-2-yl)-3-methyl-1-(1,2,4-triazol-1-yl)butan-2-one

InChI

InChI=1S/C10H15N3O3/c1-10(2,9-15-3-4-16-9)8(14)5-13-7-11-6-12-13/h6-7,9H,3-5H2,1-2H3

InChI Key

XDCQHEVQJDNHNM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1OCCO1)C(=O)CN2C=NC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

180.6 g (0.94 mol) of 1-chloro-3-(dioxolan-2-yl)-3-methyl-butan-2-one, 64.9 g (0.94 mol) of 1,2,4-triazole and 142.7 g (1 mol) of potassium carbonate in 1,000 ml of methyl ethyl ketone are heated under reflux for 16 hours. The solid is filtered off under suction and the solvent is distilled off, the oily residue is taken up in 700 ml of methylene chloride, and the organic phase is extracted with twice 1,000 ml of water. The solvent is distilled off from the organic phase. 151.3 g (71.5% of theory) of 1-(1,2,4-triazol-1-yl)-3-(dioxolan-2-yl)-3-methyl-butan-2-one are obtained as an oil with a purity of 99% according to gas chromatography. ##STR23##
Quantity
180.6 g
Type
reactant
Reaction Step One
Quantity
64.9 g
Type
reactant
Reaction Step One
Quantity
142.7 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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